Cas no 1246816-71-6 (4-Hydroperoxy Cyclophosphamide-d)

• Product Name: 4-Hydroperoxy Cyclophosphamide-d
• CAS No: 1246816-71-6
• MF: C₇H₁₅Cl₂N₂O₄P
• MW: 297.109407663345
• CID: 4554980
• PubChem ID: 71748787
• Update Time: 2025-05-20

4-Hydroperoxy Cyclophosphamide-d Chemical and Physical Properties

Names and Identifiers

• 4-Hydroperoxy Cyclophosphamide-d4
• N,N-bis(2-chloro-2,2-dideuterioethyl)-4-hydroperoxy-2-oxo-1,3,2$l^{5}-oxazaphosphinan-2-amine
• [2H4]-4-Hydroperoxy Cyclophosphamide
• 4-Hydroperoxy Cyclophosphamide-d
• E5-oxazaphosphinan-2-amine
• 2-[Bis(2-chloroethyl)amino]tetrahydro-2-oxido-2H-1,3,2-oxazaphosphorin-4-yl Hydroperoxide-d4; 4-Hydroperoxycyclofosfamide-d4; Asta 6496-d4;
• DA-49717
• N,N-bis(2-chloro-2,2-dideuterioethyl)-4-hydroperoxy-2-oxo-1,3,2
• CS-0200760
• 1246816-71-6
• MS-24260
• HY-117433S
• G18332

• Inchi： 1S/C7H15Cl2N2O4P/c8-2-4-11(5-3-9)16(13)10-7(15-12)1-6-14-16/h7,12H,1-6H2,(H,10,13)/i2D2,3D2
• InChI Key： VPAWVRUHMJVRHU-RRVWJQJTSA-N
• SMILES： ClC([2H])([2H])C([H])([H])N(C([H])([H])C([2H])([2H])Cl)P1(N([H])C([H])(C([H])([H])C([H])([H])O1)OO[H])=O

Computed Properties

• Exact Mass: 296.0397563g/mol
• Monoisotopic Mass: 296.0397563g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 100 - 103°C
• Boiling Point: 419.9±55.0 °C at 760 mmHg
• Flash Point: 207.8±31.5 °C
• Solubility: Acetone (Slightly), Chloroform (Slightly)
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

4-Hydroperoxy Cyclophosphamide-d Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, -86?°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on 4-Hydroperoxy Cyclophosphamide-d

Comprehensive Overview of 4-Hydroperoxy Cyclophosphamide-d (CAS No. 1246816-71-6): Properties, Applications, and Research Insights

4-Hydroperoxy Cyclophosphamide-d, identified by its CAS number 1246816-71-6, is a deuterated analog of the well-studied metabolite 4-Hydroperoxy Cyclophosphamide. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique isotopic labeling, which enhances its utility in mass spectrometry, drug metabolism studies, and mechanistic investigations. The deuterium substitution in this molecule provides distinct advantages in tracing metabolic pathways and improving analytical precision, making it a valuable tool for researchers.

One of the most searched questions related to 4-Hydroperoxy Cyclophosphamide-d is its role in cancer research. Given the rising global focus on precision medicine and targeted therapies, this compound is often explored for its potential in understanding the metabolic activation of prodrugs. Researchers frequently inquire about its stability, solubility, and handling protocols, which are critical for experimental reproducibility. Additionally, its application in isotope dilution assays is a trending topic, as these assays are pivotal in quantifying biomarkers and drug metabolites with high accuracy.

The synthesis and characterization of 4-Hydroperoxy Cyclophosphamide-d involve advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and isotopic integrity, which are essential for reliable research outcomes. Recent publications highlight its use in pharmacokinetic studies, where deuterated compounds serve as internal standards to minimize variability in data interpretation. This aligns with the growing demand for reproducible research and data transparency in the scientific community.

Another hot topic tied to this compound is its relevance in drug development pipelines. With the increasing emphasis on personalized medicine, deuterated drugs (or "heavy drugs") are gaining traction due to their potential to modify metabolic profiles and improve therapeutic efficacy. 4-Hydroperoxy Cyclophosphamide-d is often cited as a model compound in discussions about deuterium's impact on drug metabolism, a subject frequently explored in webinars and scientific forums.

From a commercial perspective, the availability of 4-Hydroperoxy Cyclophosphamide-d is closely monitored by laboratories specializing in isotope-labeled standards. Suppliers often highlight its high chemical purity and certified isotopic enrichment, which are critical for compliance with Good Laboratory Practice (GLP) standards. The compound's shelf life and storage conditions (e.g., cryogenic preservation) are also frequently searched topics, reflecting the practical challenges faced by end-users.

In summary, 4-Hydroperoxy Cyclophosphamide-d (CAS No. 1246816-71-6) is a pivotal reagent in modern research, bridging gaps in drug metabolism analysis, cancer therapeutics, and isotope-based methodologies. Its alignment with contemporary scientific trends—such as precision oncology and deuterated pharmaceuticals—ensures its continued relevance in both academic and industrial settings. As research evolves, this compound is poised to remain a cornerstone in advancing our understanding of biochemical pathways and therapeutic optimization.